Cas no 2137835-82-4 (3-(5-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(5-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole
• CAS No: 2137835-82-4
• MF: C₁₁H₈ClF₃N₂
• MW: 260.642831802368
• CID: 5609741
• PubChem ID: 165475870
• Update Time: 2025-10-28

3-(5-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-840925
• 2137835-82-4
• 3-(5-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C11H8ClF3N2/c1-17-5-8(11(14)15)10(16-17)7-4-6(12)2-3-9(7)13/h2-5,11H,1H3
• InChI Key： HHPWOWBHOLYGBV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C(C(F)F)=CN(C)N=1)F

Computed Properties

• Exact Mass: 260.0328104g/mol
• Monoisotopic Mass: 260.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(5-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole

3-(5-Chloro-2-Fluorophenyl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole: A Comprehensive Overview

3-(5-Chloro-2-Fluorophenyl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole, also known by its CAS number 2137835-82-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a 5-chloro-2-fluorophenyl group at the 3-position, a difluoromethyl group at the 4-position, and a methyl group at the 1-position. These substituents confer unique chemical and physical properties to the molecule, making it valuable for research and industrial applications.

The synthesis of 3-(5-Chloro-2-Fluorophenyl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole involves a series of well-defined chemical reactions. The starting material typically includes a pyrazole derivative, which undergoes substitution reactions to introduce the desired substituents. The chlorination and fluorination steps are critical in determining the final structure and properties of the compound. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact.

The physical properties of this compound are influenced by its molecular structure. The presence of electron-withdrawing groups such as chlorine and fluorine atoms enhances the stability of the molecule and increases its melting point. The difluoromethyl group contributes to the compound's lipophilicity, which is essential for its solubility in organic solvents. These properties make it suitable for use in various chemical processes, including pharmaceuticals, agrochemicals, and materials science.

In terms of applications, 3-(5-Chloro-2-Fluorophenyl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole has shown promise in the development of new drug candidates. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, particularly in the context of cancer treatment. Additionally, this compound has been investigated for its potential as an agrochemical agent, where it exhibits potent activity against plant pathogens.

Recent research has focused on optimizing the synthesis and characterization of this compound to better understand its reactivity and stability under various conditions. For instance, studies have highlighted its role as an intermediate in the synthesis of more complex heterocyclic compounds. Furthermore, computational chemistry techniques have been employed to predict its electronic properties and reactivity, providing valuable insights for future applications.

In conclusion, 3-(5-Chloro-2-Fluorophenyl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an attractive target for researchers across multiple disciplines. As advancements in synthetic methods and computational tools continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.